Cas no 110168-51-9 (2,2,5-trimethyl-1,3-dioxin-4-one)

• Product Name: 2,2,5-trimethyl-1,3-dioxin-4-one
• CAS No: 110168-51-9
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 2606310
• PubChem ID: 13698270
• Update Time: 2025-04-21

2,2,5-trimethyl-1,3-dioxin-4-one Chemical and Physical Properties

Names and Identifiers

• 2,2,5-trimethyl-1,3-dioxin-4-one
• DTXSID80547004
• SCHEMBL6511417
• DTXCID90497788
• 110168-51-9
• 2,2,5-Trimethyl-2H,4H-1,3-dioxin-4-one

• Inchi： 1S/C7H10O3/c1-5-4-9-7(2,3)10-6(5)8/h4H,1-3H3
• InChI Key： LOTZEUSHKCAQNQ-UHFFFAOYSA-N
• SMILES： O1C(C(C)=COC1(C)C)=O

Computed Properties

• Exact Mass: 142.062994177Da
• Monoisotopic Mass: 142.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų